Cas no 2384383-24-6 (5-Bromo-2-methyl-3- (trifluoromethyl)phenylacetonitrile)

• Product Name: 5-Bromo-2-methyl-3- (trifluoromethyl)phenylacetonitrile
• CAS No: 2384383-24-6
• MF: C₁₀H₇BrF₃N
• MW: 278.068492174149
• CID: 5213849
• Update Time: 2026-03-06

5-Bromo-2-methyl-3- (trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methyl-3- (trifluoromethyl)phenylacetonitrile

• Inchi： 1S/C10H7BrF3N/c1-6-7(2-3-15)4-8(11)5-9(6)10(12,13)14/h4-5H,2H2,1H3
• InChI Key： DYDQKOPQDLPFPH-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(Br)=CC(C(F)(F)F)=C1C

Additional information on 5-Bromo-2-methyl-3- (trifluoromethyl)phenylacetonitrile

Introduction to 5-Bromo-2-methyl-3-(trifluoromethyl)phenylacetonitrile (CAS No. 2384383-24-6)

5-Bromo-2-methyl-3-(trifluoromethyl)phenylacetonitrile, identified by the chemical identifier CAS No. 2384383-24-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, featuring a bromine substituent, a methyl group, and a trifluoromethyl group on a phenyl ring with an acetonitrile functional group, exhibits unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry.

The presence of multiple electronegative substituents, particularly the trifluoromethyl group, imparts distinct reactivity and stability to the molecule. The trifluoromethyl moiety is well-known for its ability to enhance metabolic stability and binding affinity in drug candidates, making this compound a promising building block for the development of novel therapeutic agents. Additionally, the bromo and methyl groups provide further handles for functionalization, allowing for diverse chemical modifications and derivatization strategies.

In recent years, there has been a growing interest in exploring the applications of halogenated aromatic compounds in medicinal chemistry. The bromo substituent, in particular, serves as an excellent site for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings, which are fundamental transformations in the synthesis of complex organic molecules. These reactions enable the introduction of various aryl or heteroaryl groups into the molecular framework, expanding the chemical space available for drug discovery.

Moreover, the acetonitrile functional group in 5-Bromo-2-methyl-3-(trifluoromethyl)phenylacetonitrile can be further modified through nucleophilic addition or condensation reactions, providing access to a wide range of heterocyclic structures. Such heterocycles are prevalent in biologically active compounds and have been extensively studied for their pharmacological properties. The combination of these structural features makes this compound a versatile tool for synthetic chemists working on drug development.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for virtual screening and de novo design. Molecular modeling studies indicate that derivatives of 5-Bromo-2-methyl-3-(trifluoromethyl)phenylacetonitrile may exhibit favorable interactions with biological targets, such as enzymes and receptors. These interactions are critical for modulating biological pathways and have been leveraged to develop drugs with specific therapeutic effects.

The pharmaceutical industry has shown particular interest in compounds containing trifluoromethyl groups due to their reported benefits in improving pharmacokinetic profiles. The electron-withdrawing nature of the trifluoromethyl group can enhance lipophilicity and metabolic stability, which are key factors in drug efficacy and duration of action. Additionally, the presence of this group often increases binding affinity to biological targets, potentially leading to more potent and selective drug candidates.

In agrochemical research, derivatives of 5-Bromo-2-methyl-3-(trifluoromethyl)phenylacetonitrile have been explored as intermediates for developing novel pesticides and herbicides. The structural features of this compound allow for the synthesis of molecules that can interact with biological pathways in pests while maintaining low toxicity to non-target organisms. Such efforts align with the growing demand for environmentally sustainable agricultural practices.

Synthetic methodologies involving 5-Bromo-2-methyl-3-(trifluoromethyl)phenylacetonitrile have been optimized for scalability and efficiency. Modern synthetic approaches often employ transition metal catalysis to facilitate key transformations while minimizing byproduct formation. These methods are crucial for producing high-purity compounds suitable for further functionalization and application in drug discovery programs.

The versatility of this compound is further demonstrated by its utility in constructing complex molecular architectures through multi-step synthetic sequences. Researchers have utilized it as a precursor to synthesize polycyclic systems, which are prevalent in natural products and bioactive molecules. Such synthetic strategies underscore its importance as a building block in organic synthesis.

As computational tools continue to evolve, the role of virtual screening in identifying promising candidates derived from 5-Bromo-2-methyl-3-(trifluoromethyl)phenylacetonitrile is becoming increasingly prominent. High-throughput virtual screening allows researchers to rapidly evaluate large libraries of derivatives computationally before conducting experimental validation. This approach accelerates the drug discovery process by prioritizing molecules with high potential based on their predicted binding affinities and physicochemical properties.

The integration of experimental data with computational predictions has further enhanced the utility of this compound in medicinal chemistry. By combining traditional wet chemistry techniques with advanced computational methods, researchers can systematically explore structure-activity relationships (SAR) and optimize lead compounds more efficiently. This interdisciplinary approach is essential for translating laboratory discoveries into viable therapeutic agents.

In conclusion,5-Bromo-2-methyl-3-(trifluoromethyl)phenylacetonitrile (CAS No. 2384383-24-6) represents a valuable intermediate with broad applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic modifications, making it a versatile scaffold for developing novel bioactive molecules. The growing body of research underscores its importance as a tool in modern chemical synthesis and drug discovery efforts.